Cas no 65180-31-6 (4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate)

• Product Name: 4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
• CAS No: 65180-31-6
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 6640981
• PubChem ID: 102200297
• Update Time: 2024-01-29

4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(1-vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate
• 3-Vinyl-1-(4-sulfobutyl)-1H-imidaZolium, inner salt
• SCHEMBL23628811
• 65180-31-6
• 4-(1-Vinyl-1h-imidazol-3-ium-3-yl)butane-1-sulfonate

• Inchi： 1S/C9H14N2O3S/c1-2-10-6-7-11(9-10)5-3-4-8-15(12,13)14/h2,6-7,9H,1,3-5,8H2
• InChI Key： PUJZOBQTIAOUQR-UHFFFAOYSA-N
• SMILES： S(CCCC[N+]1C=CN(C=C)C=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.4Ų